Cas no 500780-79-0 (4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde)

4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde structure
500780-79-0 structure
Product Name:4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde
CAS No:500780-79-0
MF:C8H7NO
MW:133.147281885147
CID:1017789
PubChem ID:45079201
Update Time:2025-04-20

4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 4-(1-propynyl)- (9CI)
    • AKOS006307685
    • SCHEMBL1024635
    • 4-propynylpyrrole-2-carbaldehyde
    • 4-propynyl-2-pyrrolecarbaldehyde
    • DB-279832
    • CGESGUFTJMTQFN-UHFFFAOYSA-N
    • 500780-79-0
    • 1H-Pyrrole-2-carboxaldehyde, 4-(1-propynyl)-
    • Inchi: 1S/C8H7NO/c1-2-3-7-4-8(6-10)9-5-7/h4-6,9H,1H3
    • InChI Key: CGESGUFTJMTQFN-UHFFFAOYSA-N
    • SMILES: O=CC1=CC(C#CC)=CN1

Computed Properties

  • Exact Mass: 133.052763847g/mol
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.9Ų
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